Cas no 4505-54-8 (3-methylcyclopentane-1,2,4-trione)

• Product Name: 3-methylcyclopentane-1,2,4-trione
• CAS No: 4505-54-8
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 929786
• PubChem ID: 20594
• Update Time: 2025-04-19

3-methylcyclopentane-1,2,4-trione Chemical and Physical Properties

Names and Identifiers

• 3-methylcyclopentane-1,2,4-trione
• 5-Methylcyclopentane-1,2,4-trione
• 1,4-Cyclopentanetrione, 3-methyl-
• 2-Methyl-1,3,4-trioxocyclopentane
• 2-Methyl-cyclopentantrion-(1.3.4)
• 2-Methyl-cyclopentantrion-(1.3.5)
• 3-METHYL-1,2,4-CYCLOPENTANETRIONE
• 3-Methyl-1,4-cyclopentanetrione
• 3-Methyl-1.2.4-trioxo-cyclopentan
• 3-Methyl-cyclopentan-1,2,4-trion
• 3-methyl-cyclopentane-1,2,4-trione
• 3-Methyl-cyclopentantrion-(1.2.4)
• AC1L2GLA
• CTK4I8612
• NSC150953
• DTXSID0021622
• NSC-403804
• NSC-150953
• NSC 150953
• UNII-3842P8E6WU
• NS00121450
• Q27256741
• 4505-54-8
• 3842P8E6WU
• A826709
• 1,2,4-Cyclopentanetrione, 3-methyl-
• NSC403804
• NSC 403804

• Inchi： 1S/C6H6O3/c1-3-4(7)2-5(8)6(3)9/h3H,2H2,1H3
• InChI Key： FUWXZDKUAHOVLL-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C1C)=O)=O

Computed Properties

• Exact Mass: 126.03168
• Monoisotopic Mass: 126.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21